Cas no 2034290-56-5 (7-fluoro-4-6-(propan-2-yloxy)pyridine-3-carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine)
7-fluoro-4-6-(propan-2-yloxy)pyridine-3-carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine Chemical and Physical Properties
Names and Identifiers
-
- 7-fluoro-4-6-(propan-2-yloxy)pyridine-3-carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine
- 2034290-56-5
- 7-fluoro-4-[6-(propan-2-yloxy)pyridine-3-carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine
- AKOS026703793
- (7-fluoro-3,5-dihydro-2H-1,4-benzoxazepin-4-yl)-(6-propan-2-yloxypyridin-3-yl)methanone
- F6554-4418
- (7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)(6-isopropoxypyridin-3-yl)methanone
-
- Inchi: 1S/C18H19FN2O3/c1-12(2)24-17-6-3-13(10-20-17)18(22)21-7-8-23-16-5-4-15(19)9-14(16)11-21/h3-6,9-10,12H,7-8,11H2,1-2H3
- InChI Key: QZFHZVBAOMZYCY-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1)CN(C(C1C=NC(=CC=1)OC(C)C)=O)CCO2
Computed Properties
- Exact Mass: 330.13797063g/mol
- Monoisotopic Mass: 330.13797063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 435
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 51.7Ų
7-fluoro-4-6-(propan-2-yloxy)pyridine-3-carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6554-4418-2μmol |
7-fluoro-4-[6-(propan-2-yloxy)pyridine-3-carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine |
2034290-56-5 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6554-4418-5μmol |
7-fluoro-4-[6-(propan-2-yloxy)pyridine-3-carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine |
2034290-56-5 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6554-4418-10μmol |
7-fluoro-4-[6-(propan-2-yloxy)pyridine-3-carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine |
2034290-56-5 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6554-4418-20μmol |
7-fluoro-4-[6-(propan-2-yloxy)pyridine-3-carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine |
2034290-56-5 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6554-4418-1mg |
7-fluoro-4-[6-(propan-2-yloxy)pyridine-3-carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine |
2034290-56-5 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6554-4418-2mg |
7-fluoro-4-[6-(propan-2-yloxy)pyridine-3-carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine |
2034290-56-5 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6554-4418-3mg |
7-fluoro-4-[6-(propan-2-yloxy)pyridine-3-carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine |
2034290-56-5 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6554-4418-4mg |
7-fluoro-4-[6-(propan-2-yloxy)pyridine-3-carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine |
2034290-56-5 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6554-4418-5mg |
7-fluoro-4-[6-(propan-2-yloxy)pyridine-3-carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine |
2034290-56-5 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6554-4418-10mg |
7-fluoro-4-[6-(propan-2-yloxy)pyridine-3-carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine |
2034290-56-5 | 10mg |
$79.0 | 2023-09-08 |
7-fluoro-4-6-(propan-2-yloxy)pyridine-3-carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 7-fluoro-4-6-(propan-2-yloxy)pyridine-3-carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine
Professional Introduction to 7-fluoro-4-6-(propan-2-yloxy)pyridine-3-carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine (CAS No. 2034290-56-5)
7-fluoro-4-6-(propan-2-yloxy)pyridine-3-carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by the CAS number 2034290-56-5, represents a fusion of pyridine and benzoxazepine moieties, which are well-documented for their role in various biological processes. The presence of a fluoro substituent and an alkoxy group further enhances its pharmacological profile, making it a promising candidate for further investigation.
The structural composition of this compound is highly intriguing from a chemical perspective. The benzoxazepine core is known for its stability and ability to interact with biological targets, while the pyridine ring introduces additional functionality that can modulate receptor binding. Specifically, the 7-fluoro substitution at the pyridine ring not only influences the electronic properties of the molecule but also enhances its metabolic stability, a crucial factor in drug development. The 3-carbonyl group and the tetrahydro structure contribute to the overall rigidity of the molecule, which is often desirable for achieving high binding affinity to biological targets.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Among these compounds, benzoxazepines have emerged as a significant class of molecules due to their diverse biological activities. Studies have shown that benzoxazepines can exhibit properties such as anti-inflammatory, analgesic, and neuroprotective effects. The compound in question, 7-fluoro-4-6-(propan-2-yloxy)pyridine-3-carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine, combines these characteristics with additional functional groups that may enhance its pharmacological efficacy.
The alkoxy group at position 4 and 6 of the pyridine ring introduces a hydrophilic character to the molecule, which can improve solubility and bioavailability. This feature is particularly important in drug design, as poor solubility can significantly hinder a drug's effectiveness. Furthermore, the presence of multiple chiral centers in this compound suggests that it may exist as stereoisomers, each with distinct pharmacological properties. Understanding these stereochemical aspects is crucial for optimizing the compound's therapeutic potential.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive experimental trials. Molecular docking studies have been particularly useful in evaluating how this compound interacts with various biological targets. Preliminary simulations suggest that 7-fluoro-4-6-(propan-2-yloxy)pyridine-3-carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine may bind effectively to enzymes and receptors involved in pain signaling and inflammation. These findings align with existing literature on benzoxazepines and open up new avenues for exploring its potential applications.
The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. Key steps include functional group transformations such as nucleophilic substitution and condensation reactions. The use of advanced synthetic techniques has allowed chemists to introduce specific substituents at desired positions on the molecular framework. This level of precision is essential for developing molecules with tailored pharmacological properties.
In conclusion, 7-fluoro-4-6-(propan-2-yloxy)pyridine-3-carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine (CAS No. 2034290-56-5) is a structurally complex and functionally rich compound with significant potential in pharmaceutical research. Its unique combination of substituents and structural features makes it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its biological activity and pharmacokinetic properties, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.
2034290-56-5 (7-fluoro-4-6-(propan-2-yloxy)pyridine-3-carbonyl-2,3,4,5-tetrahydro-1,4-benzoxazepine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)